Cas no 2171515-15-2 (3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2171515-15-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5958355
• PubChem ID: 165543649
• Update Time: 2025-10-28

3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• 3-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• 2171515-15-2
• EN300-1498439

• Inchi： 1S/C28H32N2O5/c31-26(30-25(27(32)33)14-17-12-13-17)18-6-5-7-19(15-18)29-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24-25H,5-7,12-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SEKMQOJQOFRHNS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

Introduction to 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171515-15-2)

3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid, identified by its CAS number 2171515-15-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino-cyclohexylformamido side chain. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The structure of 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid is meticulously designed to interact with biological targets in a specific manner. The cyclopropyl group, known for its rigidity, helps stabilize the conformation of the molecule, while the Fmoc moiety is often employed in peptide synthesis as an amino protecting group. The amino-cyclohexylformamido side chain introduces a polar region that can engage in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity. These structural features make it a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pharmacological potential of 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid has been investigated in several preclinical studies. Its unique structural composition suggests that it may have interactions with enzymes or receptors involved in metabolic disorders, inflammation, or cancer. Preliminary studies have shown that derivatives of this compound exhibit promising activities in vitro, which warrant further investigation.

The synthesis of 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group necessitates careful handling to prevent degradation, while the formation of the cyclohexylformamido linkage requires optimization to minimize side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired product efficiently.

The biological activity of 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid has been assessed through various biochemical assays. These studies have revealed that the compound exhibits inhibitory effects on certain enzymes implicated in disease pathways. For instance, it has shown potential as an inhibitor of kinases, which are critical targets in cancer therapy. Additionally, its ability to modulate other enzyme systems suggests broad therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and potential side effects.

The drug discovery process for compounds like 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid typically involves high-throughput screening (HTS) to identify lead compounds with desirable pharmacological properties. Once a lead compound is identified, medicinal chemists modify its structure to improve potency, selectivity, and pharmacokinetic profiles. This iterative process often involves computational modeling and molecular dynamics simulations to predict how changes in the structure will affect biological activity.

The role of computational chemistry in the development of novel pharmaceuticals cannot be overstated. By leveraging computational tools, researchers can predict the binding affinity of 3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid to target proteins and optimize its structure for better efficacy. These virtual screening methods significantly reduce the time and cost associated with traditional experimental approaches, enabling faster identification of promising drug candidates.

The synthetic pathways used to produce 3-cyclopropyl-2-{3-({(9H-fluoren-9-ylmethoxycarbonyl)amino)cyclohexy form amido}propanoic acid must be carefully designed to ensure scalability and cost-effectiveness for industrial production. The use of green chemistry principles has become increasingly important in pharmaceutical synthesis to minimize environmental impact. This includes optimizing reaction conditions to reduce waste and employing sustainable raw materials where possible.

In conclusion, 3-cyc loprop yl -2 -{ 3 -(( 9 H -fluore ny l -m eth oxy carb on y l )a min o)c yclo hex y lfor ma mid o }pr op ano ic ac id (CAS No . 2171515 -15 -2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity . Further research into its pharmacological properties will be crucial for determining its potential as a therapeutic agent . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases .